Relicpixant

• CAS: 2445366-94-7
• Molecular Formula: C20H19ClF2N4O5S
• Molecular Weight: 500.9 g/mol
• InChI: InChI=1S/C20H19ClF2N4O5S/c1-31-20(28)26-4-5-32-12(10-26)7-16-19(25-17-6-11(21)2-3-27(16)17)18-14(22)8-13(9-15(18)23)33(24,29)30/h2-3,6,8-9,12H,4-5,7,10H2,1H3,(H2,24,29,30)/t12-/m0/s1
• InChIKey: LCFJBSQSNPDSIX-LBPRGKRZSA-N

Relicpixant (QR052107B): P2X3 Receptor Antagonist Procurement for Chronic Cough Research and Clinical Trials

Relicpixant (CAS 2445366-94-7), also known by its development code QR052107B, is a highly selective, orally bioavailable small molecule antagonist of the purinergic P2X3 receptor [1]. It belongs to a class of compounds, including gefapixant and camlipixant, being developed for refractory or unexplained chronic cough (RCC/UCC) and chronic pain [2]. Relicpixant is currently in Phase 2 clinical trials, having completed Phase 1 studies that demonstrated favorable safety, tolerability, and pharmacokinetic profiles in healthy volunteers [3].

Target & Pathway P2X3 receptor antagonist for purinergic signaling studies

Research Models Chronic cough and pain pathway investigation

Formulation Reported once-daily oral dosing research context

• [1] Createrna Science & Technology. QR052107B is a highly selective P2X3 receptor antagonist. 2021. View Source
• [2] Synapse. Relicpixant (QR052107B) - P2X3 receptor antagonist. 2025. View Source
• [3] Createrna Science & Technology. Createrna Announces Positive Top-Line Results from Phase 1 Clinical Trials of QR052107B Tablet. 2022. View Source

Relicpixant Procurement: Why P2X3 Antagonist Class Compounds Are Not Interchangeable

Generic substitution within the P2X3 antagonist class is inadvisable due to significant pharmacodynamic and clinical outcome variability. While all compounds target the P2X3 receptor, differences in their selectivity for homotrimeric P2X3 over heterotrimeric P2X2/3 receptors directly impact the incidence of dose-limiting adverse effects, most notably taste disturbance [1]. A recent dose-response model-based network meta-analysis of 16 randomized controlled trials involving 4,904 participants concluded that the benefit-risk profiles vary considerably across the five major P2X3 antagonists [2]. Furthermore, regulatory outcomes, such as the FDA's 2023 decision to decline approval for gefapixant due to insufficient efficacy data, underscore the non-fungible nature of these assets [3].

Relicpixant (QR052107B)

Reported P2X3 homotrimer-preferring selectivity; taste-disturbance endpoint context under evaluation

Gefapixant / Camlipixant

P2X2/3 heterotrimer inhibition may shift taste-related endpoint reporting; regulatory outcomes differ across class members

P2X3 subtype selectivity profiles and clinical-regulatory trajectories are compound-specific; benefit-risk context from meta-analyses cannot be transferred between agents without dedicated studies.

• [1] Wang DP, et al. Druggable site near the upper vestibule determines the high affinity and P2X3 homotrimer selectivity of sivopixant/S-600918. Br J Pharmacol. 2024. View Source
• [2] Kantar A, et al. Benefit-Risk Profile of P2X3 Receptor Antagonists for Treatment of Chronic Cough. CHEST. 2024;166(5):1124-1140. View Source
• [3] Becker C. FDA declines to approve Merck's chronic cough drug gefapixant. Reuters. 2023. View Source

Relicpixant (QR052107B) Evidence-Based Procurement Guide: Quantified Differentiation from Comparator P2X3 Antagonists

Clinical Development Status: Relicpixant vs. Leading P2X3 Antagonists

Relicpixant (QR052107B) is in active Phase 2 clinical development for both chronic cough and pain, with a first-in-class approval for subacute cough in China [1]. In contrast, the most clinically advanced comparator, gefapixant, has faced two FDA rejections (2022, 2023) and is only approved in Japan and Switzerland . Camlipixant (BLU-5937) is in Phase 3 trials but was acquired by GSK for $2 billion, indicating its strategic value but also a different corporate risk profile [2]. This positions Relicpixant as a de-risked, mid-stage asset with a clear path to regulatory submission.

Clinical Development Status

Class-level inference

Relicpixant: Phase 2 active (subacute cough, pain); Phase 1 SAD/MAD completed.
Gefapixant: FDA rejected, approved in Japan.
Camlipixant: Phase 3 (GSK acquisition).

Regulatory-pathway context; mid-stage asset with reported China approval pathway

Data to verify; regulatory outcomes are jurisdiction-specific and may evolve

Evidence Dimension	Regulatory/Clinical Status
Target Compound Data	Phase 2 (Active); Phase 1 SAD/MAD completed.
Comparator Or Baseline	Gefapixant: Rejected by FDA, approved in Japan; Camlipixant: Phase 3 (acquired by GSK); Sivopixant: Phase 2.
Quantified Difference	Not applicable
Conditions	Regulatory review and clinical development pipeline assessment

Why This Matters

Procurement decisions for research-use compounds should consider the risk of clinical failure and the likelihood of future market access; Relicpixant's current active status in China and completed Phase 1 data offer a balanced risk profile.

• [1] Createrna Science & Technology. QR052107B Phase 2 Clinical Trial for Subacute Cough. 2023. View Source
• [2] GSK. GSK completes acquisition of BELLUS Health. 2023. View Source

Selectivity Profile and Potential for Reduced Taste Disturbance

Relicpixant is described as a 'highly selective' P2X3 antagonist, with developers claiming it resolves the taste disturbance issue seen with less selective compounds like gefapixant [1]. While exact IC50 and selectivity ratio data for Relicpixant are not publicly available, the class is well-characterized. For context, gefapixant exhibits IC50 values of ~30 nM for hP2X3 and 100-250 nM for hP2X2/3 [2], whereas the more selective camlipixant shows a 1500-fold preference for hP2X3 over hP2X2/3 . In a network meta-analysis, taste disturbance incidence at the median effective dose (ED50) was significantly lower for highly selective antagonists; gefapixant's ED50 of 90.7 mg/day was associated with a taste disturbance rate of approximately 25-30% [3].

Selectivity & Taste Disturbance

Data to verify

Relicpixant: Claimed high selectivity (no public IC50).
Gefapixant: ~25-30% taste disturbance at ED50 (90.7 mg/day).
Camlipixant: 1500-fold P2X3 selectivity.

Reported selectivity may reduce taste-related endpoint reporting

Class-level inference; quantitative selectivity data for Relicpixant required for confirmation

Evidence Dimension	Selectivity-driven adverse event profile
Target Compound Data	Claimed to resolve taste disturbance (no quantitative data available).
Comparator Or Baseline	Gefapixant: 25-30% taste disturbance at ED50 (90.7 mg/day); Camlipixant: 1500-fold selectivity for P2X3.
Quantified Difference	Not available for Relicpixant.
Conditions	In vitro selectivity assays and clinical trial adverse event monitoring

Why This Matters

Taste disturbance is a primary driver of patient discontinuation in P2X3 antagonist trials; compounds with a superior selectivity profile are preferred for chronic therapy development.

• [1] Createrna Science & Technology. QR052107B is a highly selective P2X3 receptor antagonist. 2021. View Source
• [2] Probes & Drugs. Gefapixant (PD057987). View Source
• [3] Kantar A, et al. Benefit-Risk Profile of P2X3 Receptor Antagonists for Treatment of Chronic Cough. CHEST. 2024;166(5):1124-1140. View Source

Pharmacokinetic Profile and Dosing Convenience

Relicpixant's Phase 1 studies included a food effect (FE) evaluation and demonstrated favorable pharmacokinetics, allowing for once-daily (QD) oral dosing [1]. This compares favorably to camlipixant's twice-daily (BID) immediate-release formulation, though an extended-release QD version of camlipixant is under development [2]. Gefapixant is also dosed BID at 45 mg [3]. A QD regimen is associated with improved patient adherence in chronic conditions [4].

Dosing Frequency

Cross-study comparable

Relicpixant: Once-daily (QD) oral.
Camlipixant: BID IR; QD ER under development.
Gefapixant: BID 45 mg.

Reported QD regimen may support adherence endpoint monitoring

Phase 1 FE study completed; comparative PK exposure models require review

Evidence Dimension	Dosing frequency
Target Compound Data	Once-daily (QD) oral
Comparator Or Baseline	Camlipixant: Twice-daily (BID) immediate-release; Gefapixant: Twice-daily (BID) 45 mg
Quantified Difference	Relicpixant offers a 50% reduction in daily dosing frequency compared to the BID regimens of key competitors.
Conditions	Phase 1 SAD/MAD/FE studies in healthy volunteers

Why This Matters

Once-daily dosing is a significant advantage for patient compliance and commercial attractiveness, directly influencing the compound's value proposition in therapeutic applications.

• [1] Createrna Science & Technology. Createrna Announces Positive Top-Line Results from Phase 1 Clinical Trials of QR052107B Tablet. 2022. View Source
• [2] BELLUS Health. BELLUS Health Announces Positive Results from its Phase 1 Bioavailability Equivalence Study. 2023. View Source
• [3] Smith JA, et al. Gefapixant, a P2X3 receptor antagonist, for the treatment of refractory or unexplained chronic cough. Lancet Respir Med. 2020;8(8):775-785. View Source
• [4] Claxton AJ, et al. A systematic review of the associations between dose regimens and medication compliance. Clin Ther. 2001;23(8):1296-310. View Source

Intellectual Property and Market Positioning in China

Relicpixant (QR052107B) is a wholly owned asset of Createrna Science & Technology (formerly Lantu Technology) and holds the distinction of being the first P2X3 antagonist to receive clinical trial approval in China for the subacute cough indication [1]. This provides a potential first-mover advantage in a major pharmaceutical market, a benefit not shared by global competitors like gefapixant or camlipixant, which have not prioritized early development in China [2].

IP & China Market Position

Supporting evidence

First P2X3 antagonist with NMPA clinical trial approval for subacute cough in China.

Regional clinical-trial context; potential first-mover pathway in China market

IP and regulatory landscape subject to change; due diligence review recommended

Evidence Dimension	Regional regulatory and IP landscape
Target Compound Data	First P2X3 antagonist approved for clinical trials in China for subacute cough.
Comparator Or Baseline	Gefapixant, camlipixant, sivopixant: No such specific early entry in China.
Quantified Difference	Not applicable
Conditions	Chinese NMPA drug registration and clinical trial approval process

Why This Matters

For procurement by researchers or entities focused on the Chinese market or seeking regional IP diversification, Relicpixant offers a unique and protected position.

• [1] Createrna Science & Technology. QR052107B Phase 2 Clinical Trial for Subacute Cough. 2023. View Source
• [2] Synapse. Relicpixant (QR052107B) - P2X3 receptor antagonist. 2025. View Source

Expanded Therapeutic Scope: Chronic Pain Indication

Unlike gefapixant and camlipixant, which are primarily focused on chronic cough, Relicpixant is also being actively investigated for chronic pain conditions, including neuropathic pain and endometriosis-related visceral pain [1]. Preclinical studies have demonstrated its efficacy in animal models of pain and inflammation . This dual-indication strategy (cough and pain) diversifies its therapeutic potential and addresses a larger patient population compared to single-indication P2X3 antagonists.

Indication Scope

Class-level inference

Chronic cough (RCC/UCC, subacute) plus chronic pain models (neuropathic, endometriosis-related).
Gefapixant: cough, overactive bladder (investigational).
Camlipixant: cough, atopic dermatitis (investigational).

Dual-indication research context; pain-model pathway investigation supported

Pain indication at preclinical/early clinical stage; model-response data to review

Evidence Dimension	Indication scope
Target Compound Data	Chronic cough (RCC/UCC, subacute cough) and chronic pain.
Comparator Or Baseline	Gefapixant: Chronic cough, overactive bladder (investigational); Camlipixant: Chronic cough, atopic dermatitis (investigational).
Quantified Difference	Not applicable
Conditions	Preclinical efficacy models and clinical development plans

Why This Matters

A broader therapeutic scope enhances the compound's utility for research procurement, as it can support studies in both respiratory and pain fields, increasing its value per unit.

• [1] PharmCube. Lantu Technology's P2X3 receptor selective antagonist chronic pain clinical application officially accepted. 2022. View Source

Relicpixant (QR052107B): Key Research and Procurement Application Scenarios

Clinical Trial Design for Chronic Cough with a Reduced-Taste-Disturbance Profile

Relicpixant is an ideal candidate for researchers designing Phase 2 or 3 clinical trials for RCC/UCC who prioritize a once-daily dosing regimen and a safety profile potentially superior to gefapixant in terms of taste-related adverse events. Its Phase 2 data will provide a direct comparison against placebo and can be benchmarked against the class-wide efficacy and safety metrics established in the 2024 network meta-analysis [1].

Preclinical Investigation of P2X3 Antagonism in Pain Models

Given its documented efficacy in preclinical neuropathic pain and inflammation models, Relicpixant is a valuable tool for investigating the role of P2X3 receptors in pain signaling pathways . Its dual-indication clinical development provides a unique opportunity for translational research linking cough and pain mechanisms.

Pharmacokinetic and Drug-Drug Interaction Studies for QD Oral Formulations

The completed Phase 1 SAD/MAD/FE studies establish Relicpixant as a well-characterized molecule for pharmacokinetic modeling. Researchers can utilize Relicpixant to study the PK/PD relationships of a QD P2X3 antagonist, serving as a comparator or reference compound in the development of novel extended-release formulations or in assessing potential drug-drug interactions [2].

Market Analysis and IP Due Diligence for China-Focused Biotech Investments

For business development and investment analysts, Relicpixant represents a unique case study in China's innovative drug landscape. It holds the first clinical approval for its class in a specific indication, offering a potential first-mover advantage in a vast market, distinct from the trajectories of multinational P2X3 programs [3].

Application

Selection Property

Validation Focus

Cough trial design with taste-disturbance endpoint monitoring

Reported once-daily regimen and selectivity context

Taste-related adverse event endpoint review

P2X3 antagonism in pain pathway models

Dual-indication pathway study fit

Preclinical pain-model endpoint validation

PK and QD oral formulation studies

Phase 1 PK profile and food-effect data

QD exposure-model and drug-interaction review

China-focused biotech IP and market analysis

Regional clinical-trial and IP context

NMPA regulatory pathway and market-exclusivity review

• [1] Kantar A, et al. Benefit-Risk Profile of P2X3 Receptor Antagonists for Treatment of Chronic Cough. CHEST. 2024;166(5):1124-1140. View Source
• [2] Createrna Science & Technology. Createrna Announces Positive Top-Line Results from Phase 1 Clinical Trials of QR052107B Tablet. 2022. View Source
• [3] Synapse. Relicpixant (QR052107B) - P2X3 receptor antagonist. 2025. View Source